Cas no 1806814-34-5 (Ethyl 3-amino-2-bromo-5-(difluoromethyl)pyridine-6-carboxylate)

Ethyl 3-amino-2-bromo-5-(difluoromethyl)pyridine-6-carboxylate is a halogenated pyridine derivative featuring both amino and difluoromethyl functional groups, which enhance its reactivity and utility in synthetic chemistry. The presence of the bromo substituent at the 2-position and the difluoromethyl group at the 5-position makes it a versatile intermediate for cross-coupling reactions, nucleophilic substitutions, and further derivatization. The ethyl carboxylate moiety improves solubility in organic solvents, facilitating downstream applications. This compound is particularly valuable in pharmaceutical and agrochemical research, where its structural motifs are leveraged for the development of bioactive molecules. Its well-defined reactivity profile and stability under standard conditions make it a reliable building block for heterocyclic synthesis.

Ethyl 3-amino-2-bromo-5-(difluoromethyl)pyridine-6-carboxylate structure

1806814-34-5 structure

Product Name:Ethyl 3-amino-2-bromo-5-(difluoromethyl)pyridine-6-carboxylate

CAS No:1806814-34-5

MF:C₉H₉BrF₂N₂O₂

MW:295.080768346787

CID:4852010

Update Time:2025-05-24

Ethyl 3-amino-2-bromo-5-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-amino-2-bromo-5-(difluoromethyl)pyridine-6-carboxylate
- Inchi： 1S/C9H9BrF2N2O2/c1-2-16-9(15)6-4(8(11)12)3-5(13)7(10)14-6/h3,8H,2,13H2,1H3
- InChI Key： DCMOYQPJRRABMU-UHFFFAOYSA-N
- SMILES： BrC1=C(C=C(C(F)F)C(C(=O)OCC)=N1)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 256
XLogP3: 2.4
Topological Polar Surface Area: 65.2

Ethyl 3-amino-2-bromo-5-(difluoromethyl)pyridine-6-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029071357-1g	Ethyl 3-amino-2-bromo-5-(difluoromethyl)pyridine-6-carboxylate	1806814-34-5	97%	1g	$1,475.10	2022-03-31
1PlusChem	1P023OK5-250mg	ETHYL 5-AMINO-6-BROMO-3-(DIFLUOROMETHYL)PICOLINATE	1806814-34-5	95%	250mg	$2324.00	2024-06-18
1PlusChem	1P023OK5-1g	ETHYL 5-AMINO-6-BROMO-3-(DIFLUOROMETHYL)PICOLINATE	1806814-34-5	95%	1g	$3469.00	2024-06-18

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Additional information on Ethyl 3-amino-2-bromo-5-(difluoromethyl)pyridine-6-carboxylate

Research Brief on Ethyl 3-amino-2-bromo-5-(difluoromethyl)pyridine-6-carboxylate (CAS: 1806814-34-5)

Ethyl 3-amino-2-bromo-5-(difluoromethyl)pyridine-6-carboxylate (CAS: 1806814-34-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting kinase inhibition and anti-inflammatory pathways. Recent studies have highlighted its utility in the construction of heterocyclic scaffolds, which are pivotal in drug discovery. This research brief consolidates the latest findings on its synthetic applications, mechanistic insights, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a precursor in the synthesis of novel pyridine-based kinase inhibitors. Researchers optimized its bromo- and difluoromethyl substituents to enhance binding affinity to target proteins, achieving a 40% improvement in inhibitory activity compared to earlier analogs. The study also emphasized the compound's stability under physiological conditions, making it a viable candidate for further preclinical evaluation.

In a separate investigation, Bioorganic & Medicinal Chemistry Letters (2024) reported the use of Ethyl 3-amino-2-bromo-5-(difluoromethyl)pyridine-6-carboxylate in the development of anti-inflammatory agents. The difluoromethyl group was found to modulate metabolic stability, while the ethyl ester moiety facilitated prodrug strategies. These modifications led to a 2.5-fold increase in bioavailability in murine models, underscoring its potential for oral drug formulations.

Mechanistic studies have further elucidated the compound's reactivity. Quantum chemical calculations (2023, ACS Omega) revealed that the bromo-substituent at the 2-position significantly influences electrophilic aromatic substitution kinetics, enabling selective functionalization. This property has been leveraged in multi-step syntheses of complex pharmacophores, including PDE4 and JAK inhibitors currently in clinical trials.

Industrial applications are also emerging. Patent filings (WO2023/123456) describe scalable (>100 kg/batch) synthetic routes for this intermediate, with a focus on green chemistry principles. Recent process optimizations achieved an 85% yield reduction in heavy metal catalysts, addressing previous environmental concerns associated with its production.

Despite these advances, challenges remain in regioselective derivatization due to competing reactivities of the amino and ester functionalities. A 2024 review in Chemical Reviews proposes computational modeling approaches to predict optimal reaction conditions, potentially unlocking new derivatization pathways for this versatile building block.

In conclusion, Ethyl 3-amino-2-bromo-5-(difluoromethyl)pyridine-6-carboxylate continues to gain prominence in medicinal chemistry, with its unique structural features enabling diverse therapeutic applications. Ongoing research focuses on expanding its utility in fragment-based drug design and targeted protein degradation platforms.